Cas no 1178048-93-5 (1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl-)

• Product Name: 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl-
• CAS No: 1178048-93-5
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5206201
• Update Time: 2025-11-01

1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• N-[(4-Bromophenyl)methyl]-1-methyl-1H-pyrazol-3-amine
• n-(4-Bromobenzyl)-1-methyl-1h-pyrazol-3-amine
• 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl-

• Inchi： 1S/C11H12BrN3/c1-15-7-6-11(14-15)13-8-9-2-4-10(12)5-3-9/h2-7H,8H2,1H3,(H,13,14)
• InChI Key： ZLXGLYOOKLRYIL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1C=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8

Additional information on 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl-

1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- (CAS No. 1178048-93-5): A Comprehensive Overview

1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- (CAS No. 1178048-93-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- consists of a pyrazole ring substituted with an amino group and a bromobenzyl moiety. The presence of the bromine atom and the methyl group on the pyrazole ring imparts specific chemical and biological properties to this compound. These structural elements contribute to its reactivity and selectivity, making it a valuable starting material for the synthesis of more complex molecules.

In recent years, 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activity, particularly in the inhibition of specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are key enzymes involved in various cellular processes such as cell growth, differentiation, and apoptosis.

One notable application of 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- is in the development of anti-cancer drugs. Preclinical studies have indicated that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways. For example, it has been shown to disrupt the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway is crucial for cell survival and proliferation, and its inhibition can lead to cell cycle arrest and apoptosis.

Beyond its anti-cancer properties, 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- has also been explored for its potential in treating neurodegenerative diseases. Research has suggested that this compound can modulate the activity of certain neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. By targeting these receptors, 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- may help to alleviate symptoms and slow disease progression.

The synthesis of 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- involves several well-established chemical reactions. One common approach is to start with a commercially available pyrazole derivative and functionalize it through a series of substitution reactions. The introduction of the bromobenzyl moiety can be achieved via a nucleophilic substitution reaction, followed by methylation to introduce the methyl group on the pyrazole ring. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

The pharmacokinetic properties of 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl- have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its application in neurodegenerative diseases. Additionally, it shows low toxicity and minimal side effects in preclinical models.

In conclusion, 1H-Pyrazol-3-amine, N-[(4-bromophenyl)methyl]-1-methyl-(CAS No. 1178048-93-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.